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Torbafylline initial discovery and development

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Torbafylline

CAS No.: 105102-21-4

Cat. No.: S572447

Summary of Available Data on Torbafylline

The table below consolidates the key technical information that could be found.

Aspect Available Information

Compound Name Torbafylline [1] [2]

Status Experimental (No approved drugs) [2]
Chemical Class N-methylated xanthine derivative [2]
Molecular Formula C16H26N404 [1] [2]

Molecular Weight 338.2 Da (monoisotopic) [2]

Primary Mechanism of Phosphodiesterase (PDE) inhibitor; specifically targets PDE4A, PDE4B,
Action and PDE4D isoforms [2]

Scientific Context and Therapeutic Rationale

While direct information on Torbafylline is scarce, its mechanism provides clues to its potential

development rationale.
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e PDEs as Therapeutic Targets: Phosphodiesterases (PDEs) are enzymes that break down cyclic
nucleotides (CAMP and cGMP), which are key secondary messengers in cellular signaling. Different
PDE families have unique distributions and roles in various physiological processes, making them
attractive drug targets for diseases of the nervous system, cardiovascular system, immunity, and
more [3].

e Rationale for PDE4 Targeting: The PDE4 family is particularly important for regulating cAMP in
many cell types. Inhibiting PDE4 increases cAMP levels, leading to broad biological effects, including
the suppression of inflammatory mediators. This makes PDE4 a target of interest for conditions like
asthma, COPD, and inflammatory diseases [3].

The following diagram illustrates this core mechanism of PDE4 inhibitors like Torbafylline.
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Information Gaps and Development Status

The search results confirm a significant lack of detail on Terbafylline's development.

¢ No Discovery Narrative: The search did not uncover information on the specific research group,
institution, or company that discovered Torbafylline, or the timeline of its initial development.

¢ No Clinical Protocols: As an experimental compound that has not progressed to approved drug
status [2], detailed clinical trial protocols or human study results are not available.

¢ Limited Preclinical Data: Information on its efficacy, pharmacokinetics, and safety in animal models
is absent from the search results.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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